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Compound of Interest

Compound Name: 3-ChloroBenzophenone

CAS No.: 1076-78-0

Cat. No.: B1143863

Get Quote

An In-depth Technical Guide to 3-Chlorobenzophenone: Molecular Structure, Properties, and

Applications

Abstract
3-Chlorobenzophenone is a halogenated aromatic ketone of significant interest in organic

synthesis and pharmaceutical development. Its molecular architecture, characterized by a

benzoyl group attached to a chlorophenyl ring, imparts unique reactivity and makes it a

valuable intermediate for synthesizing a variety of more complex molecules. This guide

provides a comprehensive overview of its molecular structure, chemical formula,

physicochemical properties, and spectroscopic signature. Furthermore, it delves into its

synthesis, key reactions, and prevalent applications, with a particular focus on its role as a

precursor in the development of pharmacologically active compounds. Safety and handling

considerations are also discussed to ensure its proper use in a laboratory setting.

Molecular Structure and Chemical Formula
3-Chlorobenzophenone, a chlorinated derivative of benzophenone, possesses a molecular

structure consisting of two phenyl rings linked by a ketone carbonyl group. One of the phenyl
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rings is substituted with a chlorine atom at the meta (3-position) position.

Chemical Name: 3-Chlorobenzophenone

Synonyms: (3-chlorophenyl)(phenyl)methanone, m-Chlorobenzophenone

Molecular Formula: C₁₃H₉ClO

CAS Number: 1016-78-0

Molecular Weight: 216.66 g/mol

The presence of the electron-withdrawing chlorine atom and the carbonyl group significantly

influences the electron density distribution across the molecule, impacting its reactivity and

physical properties.

Visualizing the Structure:
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Figure 1: 2D representation of the 3-Chlorobenzophenone molecular structure.
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Physicochemical Properties
The physical and chemical characteristics of 3-Chlorobenzophenone are summarized in the

table below. These properties are crucial for its handling, storage, and application in various

chemical reactions.

Property Value Source

Physical State
White to off-white crystalline

solid

Melting Point 81-84 °C

Boiling Point 338.9 °C at 760 mmHg

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol,

ether, and benzene.

Density 1.252 g/cm³

Refractive Index 1.611

Spectroscopic Analysis
Spectroscopic data is fundamental for the structural elucidation and purity assessment of 3-
Chlorobenzophenone.

Infrared (IR) Spectroscopy: The IR spectrum is characterized by a strong absorption band

around 1660-1680 cm⁻¹ corresponding to the C=O stretching of the diaryl ketone. Additional

peaks in the aromatic region (1450-1600 cm⁻¹) and a C-Cl stretching band (around 700-800

cm⁻¹) are also prominent.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum typically shows a complex multiplet in the aromatic

region (δ 7.2-7.8 ppm) corresponding to the nine protons on the two phenyl rings. The

protons on the chlorinated ring are deshielded to varying extents due to the anisotropic

effect of the carbonyl group and the inductive effect of the chlorine atom.
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¹³C NMR: The carbon NMR spectrum displays a characteristic signal for the carbonyl

carbon around δ 195 ppm. The aromatic carbons appear in the δ 125-140 ppm region,

with the carbon bearing the chlorine atom showing a distinct chemical shift.

Mass Spectrometry (MS): The mass spectrum exhibits a molecular ion peak (M⁺) at m/z 216

and a characteristic M+2 peak at m/z 218 with an intensity of about one-third of the M⁺ peak,

which is indicative of the presence of a single chlorine atom. Common fragmentation

patterns involve the loss of the chlorophenyl or phenyl radical.

Synthesis and Reactivity
Synthesis Workflow
3-Chlorobenzophenone is commonly synthesized via the Friedel-Crafts acylation reaction.

This involves the reaction of benzoyl chloride with chlorobenzene in the presence of a Lewis

acid catalyst, such as aluminum chloride (AlCl₃).

Reactants

Catalyst

Reaction Conditions

Product

Benzoyl Chloride

Friedel-Crafts
Acylation

Chlorobenzene

AlCl₃ (Lewis Acid)

Inert Solvent (e.g., CS₂ or Dichloromethane)

Room Temperature

3-Chlorobenzophenone

Forms Electrophilic
Acylium Ion
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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